Cas no 1710674-90-0 (1-(2-Cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(2-Cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-imidazole-4-carboxylic acid
• CAS No: 1710674-90-0
• MF: C₁₅H₁₆N₄O₂
• MW: 284.313142776489
• CID: 5705483
• PubChem ID: 97620502
• Update Time: 2025-06-08

1-(2-Cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-imidazole-4-carboxylic acid
• 1710674-90-0
• 1-(2-Cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-imidazole-4-carboxylicacid
• 1-(2-Cyclopropyl-5,6,7,8-tetrahydro-quinazolin-4-yl)-1H-imidazole-4-carboxylic acid
• 1H-Imidazole-4-carboxylic acid, 1-(2-cyclopropyl-5,6,7,8-tetrahydro-4-quinazolinyl)-

• Inchi： 1S/C15H16N4O2/c20-15(21)12-7-19(8-16-12)14-10-3-1-2-4-11(10)17-13(18-14)9-5-6-9/h7-9H,1-6H2,(H,20,21)
• InChI Key： JENOSVGOWDIYGF-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C=N1)C1C2CCCCC=2N=C(C2CC2)N=1)=O

Computed Properties

• Exact Mass: 284.12732577g/mol
• Monoisotopic Mass: 284.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 573.6±50.0 °C(Predicted)
• pka: 3.55±0.10(Predicted)

Additional information on 1-(2-Cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-imidazole-4-carboxylic acid

Comprehensive Overview of 1-(2-Cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-imidazole-4-carboxylic acid (CAS No. 1710674-90-0)

The compound 1-(2-Cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-imidazole-4-carboxylic acid (CAS No. 1710674-90-0) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. This heterocyclic compound combines a cyclopropyl-substituted tetrahydroquinazoline core with an imidazole-4-carboxylic acid moiety, making it a promising candidate for various pharmaceutical applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to known bioactive scaffolds.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, inflammation, and metabolic disorders. The quinazoline and imidazole rings in this compound are frequently explored in drug design due to their ability to interact with biological targets. For instance, quinazoline derivatives are often associated with tyrosine kinase inhibition, a mechanism exploited in cancer therapies. Meanwhile, the imidazole ring is a common pharmacophore in antifungal and antibacterial agents. This dual functionality positions CAS No. 1710674-90-0 as a versatile building block for structure-activity relationship (SAR) studies.

Synthetic accessibility is another key advantage of this compound. The tetrahydroquinazoline scaffold can be efficiently synthesized via cyclization reactions, while the imidazole-4-carboxylic acid group offers opportunities for further derivatization. Chemists often employ cross-coupling reactions or amide bond formation to modify the molecule, enabling the creation of diverse analogs. Such flexibility is critical for optimizing drug-like properties, including solubility, bioavailability, and target affinity.

From a computational chemistry perspective, 1-(2-Cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-imidazole-4-carboxylic acid exhibits favorable molecular docking profiles with several disease-relevant proteins. Virtual screening studies suggest potential interactions with ATP-binding sites or allosteric pockets, which could translate into therapeutic efficacy. These insights are particularly relevant given the growing emphasis on AI-driven drug discovery, where predictive modeling accelerates lead optimization.

Beyond its pharmaceutical potential, this compound is also of interest in material science. The conjugated system and hydrogen-bonding capabilities of the imidazole-carboxylic acid group make it suitable for designing functional materials, such as organic semiconductors or metal-organic frameworks (MOFs). Such applications align with the broader trend of multi-disciplinary research, where chemical entities bridge gaps between biology and engineering.

In summary, 1-(2-Cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-imidazole-4-carboxylic acid represents a compelling case study in modern chemical innovation. Its structural features, synthetic versatility, and dual applicability in drug discovery and material science underscore its value to researchers. As the scientific community continues to explore heterocyclic compounds for cutting-edge solutions, this molecule is poised to remain a focal point of investigation.